Cas no 80834-64-6 (2(1H)-Quinolinone,3,4-dihydro-6-[3-[4-(2-methoxyphenyl)-1-piperazinyl]propyl]-)

• Product Name: 2(1H)-Quinolinone,3,4-dihydro-6-[3-[4-(2-methoxyphenyl)-1-piperazinyl]propyl]-
• CAS No: 80834-64-6
• MF: C₂₃H₂₉N₃O₂
• MW: 379.495265722275
• CID: 727384
• PubChem ID: 3067092
• Update Time: 2025-04-19

2(1H)-Quinolinone,3,4-dihydro-6-[3-[4-(2-methoxyphenyl)-1-piperazinyl]propyl]- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Quinolinone,3,4-dihydro-6-[3-[4-(2-methoxyphenyl)-1-piperazinyl]propyl]-
• 2(1H)-Quinolinone, 3,4-dihydro-6-(3-(4-(2-methoxyphenyl)-1-piperazinyl )propyl)-
• 6-[3-[4-(2-methoxyphenyl)piperazin-1-yl]propyl]-3,4-dihydro-1H-quinolin-2-one
• 6-{3-[4-(2-Methoxyphenyl)-1-piperazinyl]propyl}-3,4-dihydro-2(1H)-quinolinone
• 2(1H)-Quinolinone, 3,4-dihydro-6-(3-(4-(2-methoxyphenyl)-1-piperazinyl)propyl)-
• DTXSID10230654
• KGUDNVAUAZHJCX-UHFFFAOYSA-N
• 6-(3-(4-(2-Methoxyphenyl)-1-piperazinyl)propyl)-3,4-dihydrocarbostyril
• SCHEMBL10835764
• 80834-64-6
• 6-{3-[4-(2-methoxypheny)-1-piperazinyl]propyl}-3,4-dihydrocarbostyril
• 6-{3-[4-(2-methoxyphenyl)-1-piperazinyl]propyl}-3,4-dihydrocarbostyril
• 6-(3-(4-(2-methoxyphenyl)-1-piperazinyl)propyl)-3,4-dihydro-2(1H)-quinolinone

• Inchi： 1S/C23H29N3O2/c1-28-22-7-3-2-6-21(22)26-15-13-25(14-16-26)12-4-5-18-8-10-20-19(17-18)9-11-23(27)24-20/h2-3,6-8,10,17H,4-5,9,11-16H2,1H3,(H,24,27)
• InChI Key： KGUDNVAUAZHJCX-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1N1CCN(CCCC2=CC=C3C(CCC(N3)=O)=C2)CC1

Computed Properties

• Exact Mass: 379.22597718g/mol
• Monoisotopic Mass: 379.22597718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 44.8Ų